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Compound of Interest

Compound Name: Aptstat3-9R

Cat. No.: B1150381 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance for using the Aptstat3-9R control peptide in their

experiments. It includes frequently asked questions (FAQs), troubleshooting guides, detailed

experimental protocols, and key technical data to ensure successful and accurate results.

Frequently Asked Questions (FAQs)
Q1: What is Aptstat3-9R and what is its mechanism of action?

A1: Aptstat3-9R is a specific, cell-penetrating peptide inhibitor of Signal Transducer and

Activator of Transcription 3 (STAT3).[1][2] It is composed of a STAT3-binding peptide

(APTSTAT3) fused to a nine-arginine (9R) motif, which facilitates its entry into cells.[1][3] The

peptide works by binding to the SH2 domain of STAT3, which prevents its phosphorylation at

tyrosine 705 (Tyr705) by upstream kinases like JAK2.[4] This inhibition of phosphorylation

blocks STAT3 dimerization, nuclear translocation, and its subsequent DNA binding activity,

leading to the downregulation of STAT3 target genes involved in cell survival, proliferation, and

metastasis, such as cyclin D1, Bcl-xL, and survivin.[3][4][5]

Q2: What is the appropriate control for experiments using Aptstat3-9R?

A2: A scrambled version of the peptide with the 9R motif (APTscr-9R) is the recommended

negative control. This peptide has a randomized amino acid sequence but retains the cell-

penetrating 9R tail. It is crucial for distinguishing the specific inhibitory effects of Aptstat3-9R
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on STAT3 signaling from any non-specific effects of peptide transduction or the 9R motif itself.

[6]

Q3: What are the recommended storage and handling conditions for Aptstat3-9R?

A3: For long-term stability, lyophilized Aptstat3-9R powder should be stored at -20°C for up to

3 years or at -80°C for longer periods.[1] Once reconstituted in a solvent like DMSO or sterile

water, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at

-80°C for up to a year or -20°C for up to one month.[1][2][4] Before use, allow the vial to

equilibrate to room temperature before opening to prevent condensation and moisture

absorption, which can decrease peptide stability.

Q4: In which solvent should I dissolve Aptstat3-9R?

A4: Aptstat3-9R is soluble in DMSO.[1] For cell-based assays, it is recommended to prepare a

high-concentration stock solution in fresh, high-quality DMSO and then dilute it to the final

working concentration in your cell culture medium. Note that moisture-absorbing DMSO can

reduce solubility.[1]

Quantitative Data Summary
Parameter Value Cell Line(s) Reference

Binding Affinity (Kd) ~231 nM - [3][4][7][8]

In Vitro IC50 10-20 µM A549, B16F1, HepG2 [2][4][7]

Effective In Vitro

Concentration
7.5 - 30 µM A549 [2][6]

In Vivo Dosage 8 mg/kg (intratumoral) A549, U87MG, B16F1 [2][4]

Molecular Weight ~4947.51 g/mol - [1]
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STAT3 Signaling Pathway and Inhibition by Aptstat3-9R
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Caption: STAT3 signaling pathway and the inhibitory action of Aptstat3-9R.
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General Experimental Workflow for Aptstat3-9R
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.selleckchem.com/products/aptstat3-9r.html
https://www.medchemexpress.com/aptstat3-9r.html
https://pubmed.ncbi.nlm.nih.gov/24576829/
https://pubmed.ncbi.nlm.nih.gov/24576829/
https://www.merckmillipore.com/HK/en/product/STAT3-Inhibitor-XX-APTSTAT3-9R-Calbiochem,EMD_BIO-530750
https://www.apexbt.com/aptstat3-9r.html
https://www.researchgate.net/publication/260430013_A_Specific_STAT3-Binding_Peptide_Exerts_Antiproliferative_Effects_and_Antitumor_Activity_by_Inhibiting_STAT3_Phosphorylation_and_Signaling
https://tvarditherapeutics.com/wp-content/uploads/2021/08/8-STAT-Inhibitors-in-Cancer.pdf
https://pure.kaist.ac.kr/en/publications/a-specific-stat3-binding-peptide-exerts-antiproliferative-effects/
https://www.benchchem.com/product/b1150381#aptstat3-9r-control-peptide-for-experiments
https://www.benchchem.com/product/b1150381#aptstat3-9r-control-peptide-for-experiments
https://www.benchchem.com/product/b1150381#aptstat3-9r-control-peptide-for-experiments
https://www.benchchem.com/product/b1150381#aptstat3-9r-control-peptide-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1150381?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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